Cas no 308297-73-6 (3-(1,3-benzothiazol-2-yl)-2,6-diethyl-4-oxo-4H-chromen-7-yl propanoate)

• Product Name: 3-(1,3-benzothiazol-2-yl)-2,6-diethyl-4-oxo-4H-chromen-7-yl propanoate
• CAS No: 308297-73-6
• MF: C₂₃H₂₁NO₄S
• MW: 407.48214507103
• CID: 5804926
• PubChem ID: 1584747
• Update Time: 2025-07-20

3-(1,3-benzothiazol-2-yl)-2,6-diethyl-4-oxo-4H-chromen-7-yl propanoate Chemical and Physical Properties

Names and Identifiers

• 3-(benzo[d]thiazol-2-yl)-2,6-diethyl-4-oxo-4H-chromen-7-yl propionate
• 4H-1-Benzopyran-4-one, 3-(2-benzothiazolyl)-2,6-diethyl-7-(1-oxopropoxy)-
• 3-(1,3-benzothiazol-2-yl)-4-oxo-2,6-diethyl-4h-chromen-7-yl propionate
• 308297-73-6
• AKOS002162323
• 3-(1,3-BENZOTHIAZOL-2-YL)-2,6-DIETHYL-4-OXO-4H-CHROMEN-7-YL PROPIONATE
• Oprea1_559378
• 3-(1,3-benzothiazol-2-yl)-2,6-diethyl-4-oxo-4H-chromen-7-yl propanoate
• [3-(1,3-benzothiazol-2-yl)-2,6-diethyl-4-oxochromen-7-yl] propanoate
• F0821-0210

• Inchi： 1S/C23H21NO4S/c1-4-13-11-14-18(12-17(13)28-20(25)6-3)27-16(5-2)21(22(14)26)23-24-15-9-7-8-10-19(15)29-23/h7-12H,4-6H2,1-3H3
• InChI Key： FSCMEBLHXCTWSL-UHFFFAOYSA-N
• SMILES： C1(CC)OC2=CC(OC(=O)CC)=C(CC)C=C2C(=O)C=1C1=NC2=CC=CC=C2S1

Computed Properties

• Exact Mass: 407.11912932g/mol
• Monoisotopic Mass: 407.11912932g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 678
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 93.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones

Additional information on 3-(1,3-benzothiazol-2-yl)-2,6-diethyl-4-oxo-4H-chromen-7-yl propanoate

Professional Introduction to Compound with CAS No. 308297-73-6 and Product Name: 3-(1,3-benzothiazol-2-yl)-2,6-diethyl-4-oxo-4H-chromen-7-yl propanoate

The compound identified by the CAS number 308297-73-6 and the product name 3-(1,3-benzothiazol-2-yl)-2,6-diethyl-4-oxo-4H-chromen-7-yl propanoate represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The molecular structure of this compound incorporates key functional groups that contribute to its unique chemical properties and biological interactions.

In recent years, there has been a growing interest in chromen derivatives as they exhibit a wide range of pharmacological effects. The presence of the benzothiazole moiety in the molecular framework enhances the compound's ability to interact with biological targets, making it a promising candidate for further investigation. The diethyl substituents at the 2 and 6 positions of the chromen ring contribute to the overall stability and solubility of the compound, facilitating its use in various experimental and clinical settings.

The 4-oxo-4H-chromen-7-yl propanoate moiety is particularly noteworthy as it introduces a carboxylate group that can participate in hydrogen bonding and other forms of non-covalent interactions. These interactions are crucial for the compound's binding affinity to biological receptors and enzymes. The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex heterocyclic core efficiently.

Recent studies have highlighted the potential of benzothiazole derivatives in modulating various biological pathways. For instance, compounds containing this scaffold have shown promise in inhibiting enzymes involved in inflammation and oxidative stress. The 3-(1,3-benzothiazol-2-yl) part of the molecule is particularly interesting as it can act as a pharmacophore, interacting with specific amino acid residues in target proteins. This interaction can lead to modulation of enzyme activity or receptor binding, which is essential for developing new therapeutic agents.

The 2,6-diethyl substituents not only enhance the physicochemical properties of the compound but also influence its pharmacokinetic behavior. These groups can affect solubility, permeability, and metabolic stability, all of which are critical factors in drug development. Computational modeling studies have been instrumental in understanding how these substituents influence the compound's interactions with biological targets. Molecular dynamics simulations and quantum mechanical calculations have provided valuable insights into the binding modes and affinity of this compound towards potential receptors.

Current research is focused on exploring the therapeutic potential of this compound in various disease models. Preliminary in vitro studies have demonstrated its efficacy in inhibiting key enzymes associated with inflammatory responses. The 4-oxo group within the chromen ring has been identified as a critical moiety for its biological activity, contributing to its ability to modulate enzyme function. Further investigations are underway to elucidate the detailed mechanism of action and to identify any potential off-target effects.

The synthesis and characterization of this compound have been aided by modern analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These tools have provided high-resolution structural information, confirming the identity of functional groups and their spatial arrangement within the molecule. High-performance liquid chromatography (HPLC) has been used for purification purposes, ensuring that the final product meets stringent quality standards for pharmaceutical applications.

The development of novel pharmaceutical agents often involves a multidisciplinary approach, combining expertise from organic chemistry, medicinal chemistry, pharmacology, and bioinformatics. The 3-(1,3-benzothiazol-2-yl)-2,6-diethyl-4-oxo-4H-chromen-7-yl propanoate is a testament to this collaborative effort, showcasing how integrating different scientific disciplines can lead to innovative solutions for complex biomedical challenges. Future studies will likely explore derivative compounds based on this scaffold to optimize potency and selectivity for specific therapeutic applications.

In conclusion, the compound with CAS No. 308297-73-6 represents a significant advancement in pharmaceutical chemistry due to its unique molecular structure and promising biological activities. The presence of key functional groups such as benzothiazole, diethyl, 4 oxo, and propanoate contributes to its versatility and potential therapeutic applications. Ongoing research efforts are focused on elucidating its mechanism of action and exploring its efficacy in various disease models. With continued investigation, this compound has the potential to contribute to the development of novel treatments for a range of medical conditions.